4-bromo-1-chloro-2-fluoronaphthalene
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-1-chloro-2-fluoronaphthalene can be achieved through a multi-step process involving the conversion of naphthalene to the desired product.", "Starting Materials": [ "Naphthalene", "Bromine", "Chlorine", "Fluorine", "Sodium hydroxide", "Sulfuric acid", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: Bromination of naphthalene using bromine in the presence of sulfuric acid to yield 1-bromo-2-naphthol", "Step 2: Chlorination of 1-bromo-2-naphthol using chlorine in the presence of acetic acid to yield 4-bromo-1-chloro-2-naphthol", "Step 3: Conversion of 4-bromo-1-chloro-2-naphthol to 4-bromo-1-chloro-2-fluoronaphthalene by reacting it with sodium hydroxide and fluorine in ethanol" ] } | |
CAS RN |
51670-68-9 |
Product Name |
4-bromo-1-chloro-2-fluoronaphthalene |
Molecular Formula |
C10H5BrClF |
Molecular Weight |
259.5 |
Purity |
90 |
Origin of Product |
United States |
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